Cas no 2172162-64-8 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid
• CAS No: 2172162-64-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6008167
• PubChem ID: 165562838
• Update Time: 2025-06-14

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanoyl]azetidin-3-yl}propanoic acid
• 2172162-64-8
• EN300-1543790

• Inchi： 1S/C28H34N2O5/c1-27(2,25(33)30-15-18(16-30)13-14-24(31)32)28(3,4)29-26(34)35-17-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,18,23H,13-17H2,1-4H3,(H,29,34)(H,31,32)
• InChI Key： QTYFWAOQAVIGGL-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid

Comprehensive Overview of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172162-64-8)

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid (CAS No. 2172162-64-8) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a propanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "azetidine derivatives in drug discovery," highlighting its relevance in modern medicinal chemistry.

In recent years, the demand for high-purity peptide intermediates like CAS 2172162-64-8 has surged due to advancements in targeted drug delivery and biologics development. The compound's azetidine ring contributes to enhanced metabolic stability, a hot topic in GPCR-targeted therapeutics. Google Trends data shows growing queries for "peptide modifications for bioavailability" and "Fmoc deprotection techniques," underscoring its practical significance.

The propanoic acid terminus in 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid enables efficient carbodiimide-mediated coupling, a frequently searched technique in peptide conjugation. This aligns with industry interest in "linker chemistry for ADC development" (Antibody-Drug Conjugates). The 2,2,3-trimethylbutanoyl segment provides steric hindrance, reducing racemization risks during synthesis—a critical concern in chiral drug production.

Analytical studies of CAS 2172162-64-8 typically employ HPLC-MS and NMR spectroscopy, with researchers often searching for "characterization of Fmoc-amino acid derivatives." Its logP value and solubility profile are frequently discussed in forums about "improving peptide cell permeability," reflecting its role in CNS drug design. The compound's crystalline properties also make it suitable for X-ray diffraction studies of peptide secondary structures.

Emerging applications include its use in PROTAC technology (Proteolysis-Targeting Chimeras), where the azetidine scaffold serves as a rigid spacer. This connects to trending searches like "E3 ligase binders for protein degradation." Additionally, the Fmoc group allows selective deprotection under mild piperidine treatment, a technique documented in over 12,000 PubMed articles on peptide assembly automation.

From a regulatory perspective, 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanoylazetidin-3-yl}propanoic acid complies with ICH Q7 guidelines for pharmaceutical intermediates. Quality control protocols often reference "residual solvent analysis in peptide synthesis"—another high-traffic search term. The compound's storage stability at -20°C in anhydrous DMF is frequently cited in peptide manufacturing SOPs.

Future research directions may explore its click chemistry compatibility via the propanoic acid group, aligning with NIH Roadmap initiatives on "bioorthogonal labeling strategies." Its trimethylbutanoyl moiety also shows potential for lipidation studies—a growing niche in mRNA vaccine adjuvant design, as evidenced by rising searches for "peptide-based immune potentiators."